molecular formula C10H9Br2ClN2O2 B8463831 2,3-Dibromo-N-[(4-chlorophenyl)carbamoyl]propanamide CAS No. 57647-70-8

2,3-Dibromo-N-[(4-chlorophenyl)carbamoyl]propanamide

Cat. No.: B8463831
CAS No.: 57647-70-8
M. Wt: 384.45 g/mol
InChI Key: DQRFRSCFDCRKIM-UHFFFAOYSA-N
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Description

2,3-Dibromo-N-[(4-chlorophenyl)carbamoyl]propanamide is a useful research compound. Its molecular formula is C10H9Br2ClN2O2 and its molecular weight is 384.45 g/mol. The purity is usually 95%.
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Properties

CAS No.

57647-70-8

Molecular Formula

C10H9Br2ClN2O2

Molecular Weight

384.45 g/mol

IUPAC Name

2,3-dibromo-N-[(4-chlorophenyl)carbamoyl]propanamide

InChI

InChI=1S/C10H9Br2ClN2O2/c11-5-8(12)9(16)15-10(17)14-7-3-1-6(13)2-4-7/h1-4,8H,5H2,(H2,14,15,16,17)

InChI Key

DQRFRSCFDCRKIM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1NC(=O)NC(=O)C(CBr)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 54 g of 2,3-dibromopropionyl isocyanate in 100 ml of benzene is added dropwise with cooling at 20° C. to a solution of 25 g of 4-chloroaniline in 250 ml of dry benzene. After stirring for 3 hours at 20° C., the suspension is diluted with 200 ml of petroleum ether, filtered and dried. Yield: 71.0 g, m.p.: 162° - 163° C.
Quantity
54 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Two
[Compound]
Name
petroleum ether
Quantity
200 mL
Type
solvent
Reaction Step Three

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